Cas no 2167670-41-7 (3-{5-(propan-2-yl)pyridin-3-ylsulfanyl}propanoic acid)

• Product Name: 3-{5-(propan-2-yl)pyridin-3-ylsulfanyl}propanoic acid
• CAS No: 2167670-41-7
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5991508
• PubChem ID: 165482232
• Update Time: 2025-06-14

3-{5-(propan-2-yl)pyridin-3-ylsulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{5-(propan-2-yl)pyridin-3-ylsulfanyl}propanoic acid
• 2167670-41-7
• 3-{[5-(propan-2-yl)pyridin-3-yl]sulfanyl}propanoic acid
• EN300-1478434

• Inchi： 1S/C11H15NO2S/c1-8(2)9-5-10(7-12-6-9)15-4-3-11(13)14/h5-8H,3-4H2,1-2H3,(H,13,14)
• InChI Key： SICHRIRPOUWVLO-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1=CN=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.5Ų

Additional information on 3-{5-(propan-2-yl)pyridin-3-ylsulfanyl}propanoic acid

Comprehensive Overview of 3-{5-(propan-2-yl)pyridin-3-ylsulfanyl}propanoic acid (CAS No. 2167670-41-7)

3-{5-(propan-2-yl)pyridin-3-ylsulfanyl}propanoic acid (CAS No. 2167670-41-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyridine and sulfanyl functional groups, offers a versatile scaffold for various applications. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and bioconjugation agents, aligning with the growing demand for novel drug discovery tools.

The molecular structure of 3-{5-(propan-2-yl)pyridin-3-ylsulfanyl}propanoic acid features a propan-2-yl substituent on the pyridine ring, which enhances its lipophilicity and stability. This property makes it a candidate for drug delivery systems, a hot topic in modern therapeutics. With the rise of personalized medicine and targeted therapies, compounds like this are being explored for their ability to improve bioavailability and reduce side effects.

In recent years, the scientific community has shown increasing interest in sulfur-containing compounds due to their role in redox reactions and enzyme inhibition. The sulfanyl group in 3-{5-(propan-2-yl)pyridin-3-ylsulfanyl}propanoic acid is particularly noteworthy, as it can participate in disulfide bond formation, a mechanism critical in protein folding and stability. This has led to its investigation in biochemical assays and proteomics research.

Another area of interest is the compound's potential application in green chemistry. As industries shift toward sustainable practices, the demand for eco-friendly catalysts and renewable materials has surged. The propanoic acid moiety in this compound could be leveraged for biodegradable polymer synthesis, addressing environmental concerns while maintaining performance.

From a synthetic perspective, 3-{5-(propan-2-yl)pyridin-3-ylsulfanyl}propanoic acid is often synthesized via nucleophilic substitution reactions, a method widely discussed in organic synthesis forums. Its CAS No. 2167670-41-7 serves as a unique identifier in chemical databases, facilitating research reproducibility. Questions like "How to synthesize 3-{5-(propan-2-yl)pyridin-3-ylsulfanyl}propanoic acid?" or "What are the applications of sulfanyl-containing pyridines?" are frequently searched, reflecting its relevance in academic and industrial settings.

In conclusion, 3-{5-(propan-2-yl)pyridin-3-ylsulfanyl}propanoic acid (CAS No. 2167670-41-7) represents a multifaceted compound with promising applications in drug development, biomaterials, and sustainable chemistry. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in addressing contemporary challenges like drug efficacy and environmental impact.